Cas no 1434126-99-4 (tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate)

Tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate is a fluorinated piperidine derivative commonly employed as a chiral intermediate in pharmaceutical synthesis. Its stereospecific (3S,4R) configuration and fluorine substitution enhance its utility in constructing bioactive molecules, particularly in drug discovery targeting CNS disorders and enzyme inhibition. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound’s rigid piperidine scaffold and fluorine atom contribute to improved metabolic stability and binding affinity in target interactions. It is typically used in peptide mimetics and small-molecule therapeutics requiring precise stereochemical control. High purity and well-defined stereochemistry make it valuable for rigorous research applications.

tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate structure

1434126-99-4 structure

Product Name:tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate

CAS No:1434126-99-4

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD27956916

CID:2093851

PubChem ID:72207677

Update Time:2025-06-09

tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate
- (3S,4R)-4-(Boc-amino)-3-fluoropiperidine
- tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate
- 1268521-83-0
- tert-Butyl(cis-3-fluoropiperidin-4-yl)carbamate
- (3S,4R)-N-Boc-4-amino-3-fluoropiperidine
- MFCD27956916
- cis-4-(Boc-amino)-3-fluoropiperidine
- 1434126-99-4
- AS-34687
- AKOS025290022
- PB35223
- DTXSID601142578
- CS-0047997
- tert-butyl N-[cis-3-fluoropiperidin-4-yl]carbamate
- tert-Butyl (cis-3-fluoropiperidin-4-yl)carbamate
- tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate
- SCHEMBL16058942
- tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-
- Carbamic acid, N-[(3S,4R)-3-fluoro-4-piperidinyl]-, 1,1-dimethylethyl ester
- tert-Butyl N-[(3S,4R)-3-fluoro-4-piperidyl]carbamate
- MDL： MFCD27956916
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-4-5-12-6-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+/m0/s1
- InChI Key： MPIIBGAKGQZLDK-JGVFFNPUSA-N
- SMILES： F[C@H]1CNCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 218.14305602g/mol
Monoisotopic Mass: 218.14305602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 50.4Å²

tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM293991-1g	tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate	1434126-99-4	95%	1g	$1159	2021-08-18
Chemenu	CM293991-1g	tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate	1434126-99-4	95%+	1g	$1394	2022-09-29
Chemenu	CM293991-250mg	tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate	1434126-99-4	95%+	250mg	$492	2022-09-29
abcr	AB454407-250 mg	tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate; 95%	1434126-99-4		250mg	€537.70	2023-04-22
Alichem	A129005080-250mg	tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate	1434126-99-4	95%	250mg	$540.64	2022-04-02
Alichem	A129005080-1g	tert-Butyl ((3S,4R)-3-fluoropiperidin-4-yl)carbamate	1434126-99-4	95%	1g	$1,302.00	2022-04-02
eNovation Chemicals LLC	D496214-100mg	tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate	1434126-99-4	97%	100mg	$255	2024-05-23
eNovation Chemicals LLC	D496214-250MG	tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate	1434126-99-4	97%	250mg	$410	2024-05-23
eNovation Chemicals LLC	D496214-500MG	tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate	1434126-99-4	97%	500mg	$680	2024-05-23
eNovation Chemicals LLC	D496214-1G	tert-butyl N-[(3S,4R)-3-fluoropiperidin-4-yl]carbamate	1434126-99-4	97%	1g	$1020	2024-05-23